1H-Pyrrole, 2-(methylthio)-3-nitro-

• CAS No.: 61201-15-8
• Molecular Formula: C5H6N2O2S
• Molecular Weight: 158.18 g/mol
• IUPAC Name: 2-methylsulfanyl-3-nitro-1H-pyrrole
• InChI: InChI=1S/C5H6N2O2S/c1-10-5-4(7(8)9)2-3-6-5/h2-3,6H,1H3
• InChI Key: YDLUFXQFKDNJBT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CN1)[N+](=O)[O-]

Description

1H-Pyrrole, 2-(methylthio)-3-nitro- is a useful research compound. Its molecular formula is C5H6N2O2S and its molecular weight is 158.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dry hydrogen chloride was passed through a stirred solution of 1-nitro-2-methylthio-2-(2,2-diethoxyethylamino)ethylene (9.7 g, 0.04 mol) in dry ether (250 ml) at 5°-10° for 3 hours. The resulting mixture was basified by pouring it into potassium carbonate solution (300 ml). The mixture was filtered to give a yellow solid, and the aqueous phase of the filtrate was separated and extracted with ether (2×150 ml). The combined ether solutions were evaporated to a residue. This residue and the solid filtered off earlier were recrystallised from acetone-chloroform to give 2-methylthio-3-nitropyrrole (3.4 g, 54%) m.p. 212°-213°.